N-allyl-N-[(5-bromothien-2-yl)methyl]-2-chloroacetamide

• IUPAC Name: N-[(5-bromothiophen-2-yl)methyl]-2-chloro-N-prop-2-enylacetamide
• InChI: InChI=1S/C10H11BrClNOS/c1-2-5-13(10(14)6-12)7-8-3-4-9(11)15-8/h2-4H,1,5-7H2
• InChI Key: MUZSJNLYEDOYGT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC1=CC=C(S1)Br)C(=O)CCl
• Molecular Formula: C10H11BrClNOS
• Molecular Weight: 308.62 g/mol
• CAS No.: 923223-48-7

Description

N-allyl-N-[(5-bromothien-2-yl)methyl]-2-chloroacetamide is a useful research compound. Its molecular formula is C10H11BrClNOS and its molecular weight is 308.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Base-Catalyzed Reactions : Similar compounds, such as β-halohydroperoxides, react rapidly in basic solutions to produce various products depending on their structure. This indicates potential use in synthetic chemistry for creating diverse compounds (Kopecky et al., 1968).

• Herbicidal Activity : N-(1-Arylethenyl)-2-chloroacetamides, a group to which the compound could be related, have been found to exhibit herbicidal activities, suggesting potential agricultural applications (Okamoto et al., 1991).

• Synthesis Methods : Novel methods for synthesizing N-allylcarbamates from allyl ethers, as studied by Kim et al. (2000), could be applicable to the synthesis of related compounds, enhancing the diversity of obtainable products (Kim et al., 2000).

• Pharmaceutical Synthesis : In the pharmaceutical domain, compounds like allylic bromination of anhydropenicillin chlorination products have been studied, indicating potential use in the development of new pharmaceuticals (Wolfe et al., 1972).

Environmental and Biological Applications

• Metabolism in Biological Systems : The metabolism of related compounds like N,N-Diallyl-2, 2-dichloroacetamide in organisms like rats and plants, as well as its environmental breakdown, provides insights into the biological and environmental fate of such chemicals (Miaullis et al., 1978).

• Antimalarial Activity : Halogenated quinolones, potentially related to the compound , have shown moderate antiplasmodial activities, indicating potential use in antimalarial drugs (Vandekerckhove et al., 2014).